![molecular formula C21H25N3O3 B605777 {4-[4-(6-Carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl}acetic acid CAS No. 1166827-44-6](/img/structure/B605777.png)
{4-[4-(6-Carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl}acetic acid
Overview
Description
AZD-7687 is a potent and selective inhibitor of diacylglycerol O-acyltransferase 1 (DGAT1), a key enzyme involved in triglyceride metabolism. This compound has been investigated for its potential therapeutic applications in treating metabolic disorders such as type 2 diabetes mellitus and obesity .
Scientific Research Applications
Chemistry: Used as a tool compound to study the inhibition of DGAT1 and its effects on lipid metabolism.
Biology: Investigated for its role in modulating lipid biosynthesis and storage in cells.
Medicine: Explored as a therapeutic agent for treating metabolic disorders such as type 2 diabetes mellitus and obesity.
Industry: Potential applications in the development of new drugs targeting metabolic pathways .
Mechanism of Action
AZD-7687 exerts its effects by inhibiting the activity of diacylglycerol O-acyltransferase 1 (DGAT1), an enzyme responsible for the final step in triglyceride synthesis. By inhibiting DGAT1, AZD-7687 reduces the formation of triglycerides, leading to decreased lipid accumulation in tissues. This mechanism is particularly beneficial in conditions such as obesity and type 2 diabetes mellitus, where lipid metabolism is dysregulated .
Biochemical Analysis
Biochemical Properties
AZD7687 interacts with the enzyme DGAT1, which plays a crucial role in synthesizing lipids . In an in vitro recombinant mouse, dog, and human DGAT1 enzyme assay, AZD7687 showed inhibition of DGAT1 with an IC50 of approximately 100 nM, 60 nM, and 80 nM, respectively . It also shows inhibition of acyl-CoA:cholesterol acetyltransferase (79% at 10 μM), fatty acid amide hydrolase (IC50 = 3.7 μM), muscarinic M2 receptor (IC50 = 80.5 μM), and phosphodiesterase PDE10A1 (IC50 = 5.5 μM) .
Cellular Effects
AZD7687 has been shown to alter lipid handling and hormone secretion in the gut . It also caused gastrointestinal side effects, particularly diarrhea, leading to treatment discontinuation in a number of participants . In adipose tissue, AZD7687 dose-dependently reduced the formation of triglycerides .
Molecular Mechanism
AZD7687 exerts its effects at the molecular level by inhibiting DGAT1, a key enzyme that catalyzes the final step of triglyceride synthesis . This inhibition disrupts the normal lipid metabolism within cells, leading to altered lipid handling and hormone secretion .
Temporal Effects in Laboratory Settings
Prolonged pharmacological inhibition of DGAT1 with AZD7687 in mice resulted in the same skin phenotype, including sebaceous gland atrophy and alopecia, as seen in the skin of DGAT1-/- mice . These effects were dose- and time-dependent and reversible .
Dosage Effects in Animal Models
In animal models, the effects of AZD7687 varied with different dosages . At higher doses, AZD7687 caused gastrointestinal side effects, particularly diarrhea . These effects were not observed at lower doses .
Metabolic Pathways
AZD7687 is involved in lipid metabolism pathways, specifically the synthesis of triglycerides . By inhibiting DGAT1, AZD7687 disrupts the normal process of triglyceride synthesis, leading to altered lipid metabolism within cells .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of AZD-7687 involves multiple steps, starting with the preparation of the core pyrazinecarboxamide structure. The key intermediate, 6-carbamoyl-3,5-dimethylpyrazine-2-yl, is synthesized through a series of reactions including nitration, reduction, and acylation. The final step involves coupling this intermediate with a phenylcyclohexylacetic acid derivative under specific reaction conditions to yield AZD-7687 .
Industrial Production Methods
Industrial production of AZD-7687 follows a similar synthetic route but is optimized for large-scale manufacturing. This involves the use of high-yield reactions, efficient purification techniques, and stringent quality control measures to ensure the purity and consistency of the final product .
Chemical Reactions Analysis
Types of Reactions
AZD-7687 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.
Substitution: The compound can undergo substitution reactions, particularly at the pyrazine and phenyl rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .
Comparison with Similar Compounds
Similar Compounds
T863: Another DGAT1 inhibitor with similar inhibitory activity.
A922500: A potent and selective DGAT1 inhibitor used in metabolic research.
PF-04620110: A DGAT1 inhibitor with applications in studying lipid metabolism
Uniqueness of AZD-7687
AZD-7687 is unique due to its high selectivity and potency for DGAT1 inhibition. It has been shown to effectively reduce postprandial triglyceride levels and improve insulin sensitivity in preclinical models. Additionally, its oral bioavailability and favorable pharmacokinetic profile make it a promising candidate for therapeutic development .
properties
IUPAC Name |
2-[4-[4-(6-carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3/c1-12-19(24-20(21(22)27)13(2)23-12)17-9-7-16(8-10-17)15-5-3-14(4-6-15)11-18(25)26/h7-10,14-15H,3-6,11H2,1-2H3,(H2,22,27)(H,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXFNPRHZMOGREC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=N1)C)C(=O)N)C2=CC=C(C=C2)C3CCC(CC3)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60655297 | |
Record name | {4-[4-(6-Carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60655297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1166827-44-6 | |
Record name | AZD-7687 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1166827446 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | AZD-7687 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB14949 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | {4-[4-(6-Carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60655297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1166827-44-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | AZD-7687 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6QTJ9P2NYT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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